Cas no 1805060-46-1 (5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide
• CAS No: 1805060-46-1
• MF: C₆H₅ClF₂N₂O₃S
• MW: 258.630306005478
• CID: 4870452
• Update Time: 2025-11-05

5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide

• Inchi： 1S/C6H5ClF2N2O3S/c7-2-1-3(12)4(5(8)9)11-6(2)15(10,13)14/h1,5,12H,(H2,10,13,14)
• InChI Key： NEZIJKAEEHTCBT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)F)N=C1S(N)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.7
• Topological Polar Surface Area: 102

Additional information on 5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide

Comprehensive Overview of 5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide (CAS No. 1805060-46-1)

5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide (CAS No. 1805060-46-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide family, known for its versatile applications in drug discovery and crop protection. With its unique structural features, including a difluoromethyl group and a hydroxyl substituent, it exhibits promising biological activity, making it a subject of interest for researchers exploring novel therapeutic agents and sustainable agricultural solutions.

The molecular structure of 5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide combines a chloro substituent at the 5-position and a sulfonamide group at the 6-position, which are critical for its interactions with biological targets. These functional groups enhance its potential as a enzyme inhibitor or receptor modulator, aligning with current trends in precision medicine and targeted therapies. Researchers are particularly intrigued by its potential applications in addressing antimicrobial resistance (AMR), a global health concern, as well as its role in developing eco-friendly pesticides to combat crop diseases.

In the context of drug development, 5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide is being studied for its ability to inhibit key enzymes involved in inflammatory pathways. This aligns with the growing demand for anti-inflammatory drugs with fewer side effects, a topic frequently searched by medical professionals and patients alike. Its sulfonamide moiety is also associated with antibacterial properties, making it a candidate for novel antibacterial agents in an era where traditional antibiotics are losing efficacy.

From an agrochemical perspective, this compound's difluoromethyl group contributes to its stability and bioavailability, which are essential for crop protection formulations. With increasing global focus on sustainable agriculture and reducing chemical runoff, 5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide is being evaluated for its potential to replace older, less environmentally friendly pesticides. Searches for "green pesticides" and "low-residue crop treatments" have surged, reflecting the agricultural industry's shift toward safer alternatives.

The synthesis of 5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide involves multi-step organic reactions, including halogenation, fluorination, and sulfonamide formation. These processes are optimized to achieve high yields and purity, meeting the stringent requirements of pharmaceutical and agrochemical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards.

As the scientific community continues to explore the potential of 5-Chloro-2-(difluoromethyl)-3-hydroxypyridine-6-sulfonamide, its role in addressing contemporary challenges like drug-resistant infections and food security remains a focal point. The compound's versatility and adaptability make it a valuable asset in both medical and agricultural innovation, resonating with current search trends around "next-generation therapeutics" and "sustainable farming practices."